Cas no 2377609-86-2 (1-Isopentyl-3-(trifluoromethyl)pyrazole-4-boronic acid)

• Product Name: 1-Isopentyl-3-(trifluoromethyl)pyrazole-4-boronic acid
• CAS No: 2377609-86-2
• MF: C₉H₁₄BF₃N₂O₂
• MW: 250.025872707367
• CID: 5165080
• PubChem ID: 119024836
• Update Time: 2024-11-05

1-Isopentyl-3-(trifluoromethyl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isopentyl-3-(trifluoromethyl)pyrazole-4-boronic acid
• Boronic acid, B-[1-(3-methylbutyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]-
• [1-(3-methylbutyl)-3-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid
• BS-33790
• 2377609-86-2
• (1-Isopentyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)boronic acid
• [1-(3-methylbutyl)-3-(trifluoromethyl)pyrazol-4-yl]boronic acid
• CS-0178866
• E82163

• Inchi： 1S/C9H14BF3N2O2/c1-6(2)3-4-15-5-7(10(16)17)8(14-15)9(11,12)13/h5-6,16-17H,3-4H2,1-2H3
• InChI Key： PMBCVWJSXDYDPY-UHFFFAOYSA-N
• SMILES： B(C1=CN(CCC(C)C)N=C1C(F)(F)F)(O)O

Computed Properties

• Exact Mass: 250.1100423g/mol
• Monoisotopic Mass: 250.1100423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų